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Compound of Interest

Compound Name:
Ubiquitin Isopeptidase Inhibitor I,

G5

Cat. No.: B1680124 Get Quote

Application Notes: Ubiquitin Isopeptidase Inhibitor I,
G5
For Research Use Only. Not for use in diagnostic procedures.

Product Description
Ubiquitin Isopeptidase Inhibitor I, G5, also known as NSC-144303, is a cell-permeable, α,β-

unsaturated dienone compound that functions as a potent inhibitor of ubiquitin isopeptidases.

[1] It is a valuable tool for studying the ubiquitin-proteasome system (UPS) and inducing cell

death. G5 has been shown to trigger apoptosis through an apoptosome-independent

mitochondrial pathway and can also induce a caspase-independent necrotic cell death,

particularly in apoptosis-resistant cells.[2][3][4] This inhibitor selectively targets ubiquitin

isopeptidase activity, leading to the activation of downstream cell death pathways.[1]
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Property Value

Synonyms

NSC-144303, 3,5-bis((4-

Nitrophenyl)methylene)-1,1-dioxide, tetrahydro-

4H-thiopyran-4-one

CAS Number 108477-18-5

Molecular Formula C₁₉H₁₄N₂O₇S

Molecular Weight 414.39 g/mol

Appearance Yellow solid[1]

Solubility in DMSO
The solubility of Ubiquitin Isopeptidase Inhibitor I, G5 in DMSO varies among suppliers. It is

crucial to consult the product-specific datasheet. Due to potential instability, it is recommended

to prepare fresh solutions immediately before use.[1]

Supplier
Reported Solubility in
DMSO

Notes

Sigma-Aldrich 10 mg/mL[1]
Unstable in DMSO;

reconstitute just prior to use.[1]

TargetMol 20 mg/mL (48.26 mM)[5] Sonication is recommended.[5]

ChemBK ≥ 31 mg/mL[2]

Biological Activity
G5 is a dual inducer of apoptosis and necrosis. It activates an apoptosome-independent

mitochondrial pathway for apoptosis and can trigger caspase-independent necrosis.[2][3] The

cellular response to G5 is dependent on the expression of Bax and Bak, while Bcl-2 may offer

protection against its effects.[1]
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Cell Line Assay IC₅₀ Value

E1A Apoptosis Activation 1.76 µM[1][6]

E1A/C9DN Apoptosis Activation 1.6 µM[1][6]

Storage and Handling
Store the solid compound at 2-8°C or -20°C as recommended by the supplier, protected from

light.[1][5] For solutions in DMSO, it is advised to prepare them fresh. If short-term storage is

necessary, aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

Protocols
Reconstitution of G5 Inhibitor
This protocol describes the preparation of a stock solution of Ubiquitin Isopeptidase Inhibitor
I, G5.

Materials:

Ubiquitin Isopeptidase Inhibitor I, G5 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Briefly centrifuge the vial of G5 powder to ensure all contents are at the bottom.

Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO. For a 10 mM stock solution with a molecular weight of 414.39 g/mol , dissolve 4.14

mg of G5 in 1 mL of DMSO.

Add the calculated volume of anhydrous DMSO to the vial.

Vortex thoroughly to dissolve the compound completely. Gentle warming or sonication may

be used to aid dissolution if recommended by the supplier.[5]
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Crucial: Use the freshly prepared solution immediately for experiments, as G5 is reported to

be unstable in DMSO.[1]

For any unused portion, aliquot into single-use volumes and store at -80°C for short-term

storage.
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Preparation

Usage & Storage

Start: G5 Powder Centrifuge vial Calculate DMSO volume
for desired concentration Add anhydrous DMSO Vortex/Sonicate

to dissolve

Use immediately
in experiment

Aliquot for
short-term storage

If not all is used

Store at -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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